Cas no 1706010-01-6 (3-(4-chlorobenzenesulfonyl)-1-(2,5-difluorophenyl)methanesulfonylazetidine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-(2,5-difluorophenyl)methanesulfonylazetidine
• CAS No: 1706010-01-6
• MF: C₁₆H₁₄ClF₂NO₄S₂
• MW: 421.866467952728
• CID: 5977689
• PubChem ID: 90595213
• Update Time: 2025-06-10

3-(4-chlorobenzenesulfonyl)-1-(2,5-difluorophenyl)methanesulfonylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-1-(2,5-difluorophenyl)methanesulfonylazetidine
• 3-((4-chlorophenyl)sulfonyl)-1-((2,5-difluorobenzyl)sulfonyl)azetidine
• 3-(4-chlorophenyl)sulfonyl-1-[(2,5-difluorophenyl)methylsulfonyl]azetidine
• AKOS024887734
• 1706010-01-6
• F6442-3098
• 3-(4-chlorobenzenesulfonyl)-1-[(2,5-difluorophenyl)methanesulfonyl]azetidine

• Inchi： 1S/C16H14ClF2NO4S2/c17-12-1-4-14(5-2-12)26(23,24)15-8-20(9-15)25(21,22)10-11-7-13(18)3-6-16(11)19/h1-7,15H,8-10H2
• InChI Key： ABEFHCOICNSBQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1CN(C1)S(CC1C=C(C=CC=1F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 421.0020843g/mol
• Monoisotopic Mass: 421.0020843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-chlorobenzenesulfonyl)-1-(2,5-difluorophenyl)methanesulfonylazetidine

Comprehensive Overview of 3-(4-chlorobenzenesulfonyl)-1-(2,5-difluorophenyl)methanesulfonylazetidine (CAS No. 1706010-01-6)

The compound 3-(4-chlorobenzenesulfonyl)-1-(2,5-difluorophenyl)methanesulfonylazetidine (CAS No. 1706010-01-6) is a highly specialized sulfonylazetidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both 4-chlorobenzenesulfonyl and 2,5-difluorophenyl moieties, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a sulfonamide-based scaffold for designing novel bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide derivatives like 3-(4-chlorobenzenesulfonyl)-1-(2,5-difluorophenyl)methanesulfonylazetidine has grown due to their versatility in medicinal chemistry. The compound's dual sulfonyl groups enhance its binding affinity to biological targets, making it valuable for developing small-molecule therapeutics. Current trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models predict their interactions with proteins involved in inflammatory and metabolic disorders.

The synthesis of CAS No. 1706010-01-6 involves multi-step organic reactions, including sulfonylation and azetidine ring formation. Its crystalline properties and solubility profile are critical for formulation scientists working on oral bioavailability enhancement. Notably, the difluorophenyl component contributes to metabolic stability, addressing a common challenge in prodrug design. This aligns with the pharmaceutical industry's focus on long-acting drug formulations, a hot topic in sustained-release technology research.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating catalytic methods to optimize its synthesis, reducing waste generation. The chlorobenzenesulfonyl group's electron-withdrawing properties make it a candidate for photocatalysis studies, connecting to broader discussions about sustainable chemical processes. These aspects resonate with the growing emphasis on ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

From an analytical perspective, 3-(4-chlorobenzenesulfonyl)-1-(2,5-difluorophenyl)methanesulfonylazetidine presents interesting challenges for chromatographic separation and mass spectrometry characterization. Its structural isomers and potential degradation products are active areas of method development, particularly for quality control in API production. These technical considerations intersect with industry demands for high-purity intermediates in GMP-compliant synthesis.

Looking ahead, the compound's patent landscape and derivative space remain underexplored territories. With structure-activity relationship (SAR) studies gaining traction in computational chemistry, CAS No. 1706010-01-6 offers a promising template for fragment-based drug design. Its balanced lipophilicity (LogP) and molecular weight position it favorably within Lipinski's Rule of Five parameters, a frequent search topic among medicinal chemists.